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Compound of Interest

Compound Name: Fensulfothion sulfone-d10

Cat. No.: B12417361

Get Quote

An In-depth Examination of its Identification, Properties, and Application as an Internal

Standard in Mass Spectrometry

Introduction
Fensulfothion, an organothiophosphate insecticide and nematicide, undergoes metabolic

transformation in various biological and environmental systems.[1] A key metabolite in this

pathway is fensulfothion sulfone, formed through the oxidation of the sulfinyl group of the

parent compound.[1] The accurate quantification of fensulfothion and its metabolites is crucial

for food safety, environmental monitoring, and toxicological studies. To achieve the high degree

of accuracy and precision required in these analyses, especially when employing mass

spectrometry-based methods, stable isotope-labeled internal standards are indispensable.[2]

This technical guide provides a comprehensive overview of fensulfothion sulfone-d10, a

deuterated analog of fensulfothion sulfone, designed for use as an internal standard in

demanding analytical applications.

Core Identification and Properties
Fensulfothion sulfone-d10 is a stable isotope-labeled form of fensulfothion sulfone, where ten

hydrogen atoms have been replaced with deuterium. This isotopic labeling results in a
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molecule that is chemically identical to the native compound but has a higher molecular weight,

allowing for its differentiation in mass spectrometric analysis.

Property Value Source

Chemical Name

O,O-Diethyl-d10 O-[4-

(methylsulfonyl)phenyl]

phosphorothioate

-

Synonyms
Dasanit Sulfone-d10, Dasanit

Sulphone-d10
[3]

CAS Number 2732982-58-8 -

Unlabeled CAS Number 14255-72-2 [4]

Molecular Formula C₁₁H₇D₁₀O₅PS₂ [3]

Molecular Weight 334.42 g/mol [3]

Physicochemical Properties (of unlabeled Fensulfothion Sulfone)

Property Value Source

Physical State Solid [5]

Color Colorless [5]

Melting Point 44 °C [5]

Boiling Point Undetermined [5]

Flash Point 211 °C [5]

Solubility in Water Soluble [5]

Density 1.3 g/cm³ at 20 °C [5]

Synthesis and Metabolic Formation
Metabolic Pathway of Fensulfothion

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.eurl-pesticides.eu/userfiles/file/EurlSRM/EurlSrm_meth_QuPPe_AO_V1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Fensulfothion-sulfone
https://www.eurl-pesticides.eu/userfiles/file/EurlSRM/EurlSrm_meth_QuPPe_AO_V1.pdf
https://www.eurl-pesticides.eu/userfiles/file/EurlSRM/EurlSrm_meth_QuPPe_AO_V1.pdf
https://www.cpachem.com/msds?num=SB23251&dnl=sd_-_Fensulfothion-sulfone_CAS_14255-72-2_%28SB23251%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB23251&dnl=sd_-_Fensulfothion-sulfone_CAS_14255-72-2_%28SB23251%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB23251&dnl=sd_-_Fensulfothion-sulfone_CAS_14255-72-2_%28SB23251%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB23251&dnl=sd_-_Fensulfothion-sulfone_CAS_14255-72-2_%28SB23251%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB23251&dnl=sd_-_Fensulfothion-sulfone_CAS_14255-72-2_%28SB23251%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB23251&dnl=sd_-_Fensulfothion-sulfone_CAS_14255-72-2_%28SB23251%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB23251&dnl=sd_-_Fensulfothion-sulfone_CAS_14255-72-2_%28SB23251%29_%28EU%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12417361?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fensulfothion is metabolized in organisms and the environment through oxidative and

hydrolytic pathways.[1] The formation of fensulfothion sulfone is a critical step in this process.

The metabolic cascade generally proceeds as follows:

Caption: Metabolic pathway of fensulfothion to its sulfone and oxygen analog sulfone.

Chemical Synthesis of Fensulfothion Sulfone-d10

A detailed, publicly available, step-by-step synthesis protocol for fensulfothion sulfone-d10 is

not readily found in the scientific literature. However, a plausible synthetic route can be inferred

from general organic chemistry principles for the synthesis of phosphorothioates, sulfones, and

deuterated compounds.

A likely approach would involve a multi-step synthesis:

Synthesis of Deuterated Diethyl Phosphorothioate: This would likely start from deuterated

ethanol (ethanol-d6 or ethanol-d5), which is then reacted with a phosphorus and sulfur

source to form the deuterated diethyl phosphorothioate moiety.

Synthesis of 4-(Methylsulfonyl)phenol: This involves the oxidation of 4-(methylthio)phenol to

the corresponding sulfone.

Coupling Reaction: The final step would be the coupling of the deuterated diethyl

phosphorothioate with 4-(methylsulfonyl)phenol to yield the final product, O,O-diethyl-d10 O-

[4-(methylsulfonyl)phenyl] phosphorothioate.

This generalized pathway is illustrated below:

Caption: A generalized synthetic pathway for fensulfothion sulfone-d10.

Analytical Methodology: Application as an Internal
Standard
The primary application of fensulfothion sulfone-d10 is as an internal standard for the

quantification of fensulfothion and its metabolites by isotope dilution mass spectrometry, most

commonly with Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry

(UPLC-MS/MS).
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Rationale for Use as an Internal Standard

Isotopically labeled internal standards are considered the gold standard in quantitative mass

spectrometry for several reasons:[2][6]

Correction for Matrix Effects: Complex matrices, such as food and environmental samples,

can cause ion suppression or enhancement, leading to inaccurate quantification. As the

deuterated standard co-elutes with the analyte and has nearly identical physicochemical

properties, it experiences the same matrix effects, allowing for accurate correction.

Compensation for Sample Loss: Losses during sample preparation (extraction, cleanup) are

accounted for, as both the analyte and the internal standard are lost proportionally.

Improved Precision and Accuracy: The use of an internal standard corrects for variations in

injection volume and instrument response, leading to higher precision and accuracy.

Experimental Protocol: UPLC-MS/MS Analysis

The following is a detailed protocol for the analysis of fensulfothion and its metabolites using

fensulfothion sulfone-d10 as an internal standard. This protocol is based on established

methods for the analysis of organophosphate pesticides in complex matrices.[7]

1. Sample Preparation (QuEChERS Method)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used

sample preparation technique for pesticide residue analysis in food matrices.

Homogenization: Homogenize 10-15 g of the sample.

Extraction:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add a known amount of fensulfothion sulfone-d10 internal standard solution.

Add 10 mL of acetonitrile.
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Add QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium

citrate).

Shake vigorously for 1 minute.

Centrifuge at ≥3000 g for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing primary

secondary amine (PSA) sorbent and anhydrous magnesium sulfate.

Vortex for 30 seconds.

Centrifuge at high speed for 5 minutes.

Final Preparation:

Filter the supernatant through a 0.22 µm filter.

Transfer to an autosampler vial for UPLC-MS/MS analysis.

Caption: Experimental workflow for sample preparation using the QuEChERS method.

2. UPLC-MS/MS Instrumental Analysis

UPLC System: A high-performance UPLC system capable of generating sharp peaks and

providing good separation.

Chromatographic Column: A C18 reversed-phase column is commonly used for the

separation of organophosphate pesticides.

Mobile Phase: A gradient of water and methanol or acetonitrile, both containing a small

amount of formic acid (e.g., 0.1%) to improve ionization.

Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive

electrospray ionization (ESI+) mode.

Detection Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12417361?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


MRM Transitions

The selection of appropriate MRM transitions (precursor ion → product ion) is critical for the

selective detection of the analytes and the internal standard.

Compound Precursor Ion (m/z) Product Ion 1 (m/z) Product Ion 2 (m/z)

Fensulfothion 309.1 157.1 129.1

Fensulfothion Sulfone 325.0 173.0 109.0

Fensulfothion Sulfone-

d10
335.1 178.1 114.1

Fensulfothion Oxygen

Analog
293.1 157.1 129.1

Fensulfothion Oxygen

Analog Sulfone
309.0 173.0 109.0

Note: The MRM transitions for fensulfothion sulfone-d10 are predicted based on the

fragmentation pattern of the unlabeled compound and the mass shift due to deuteration. These

transitions should be optimized empirically on the specific instrument being used.

Data Analysis and Quantification
Quantification is performed by calculating the ratio of the peak area of the analyte to the peak

area of the internal standard (fensulfothion sulfone-d10). A calibration curve is constructed by

plotting this ratio against the concentration of the analyte in a series of calibration standards.

The concentration of the analyte in the unknown sample is then determined from this

calibration curve. This ratiometric approach effectively mitigates the sources of error discussed

previously.

Conclusion
Fensulfothion sulfone-d10 is an essential tool for researchers and analytical scientists

requiring accurate and precise quantification of fensulfothion and its metabolites. Its use as an

internal standard in UPLC-MS/MS methods, coupled with a robust sample preparation

technique like QuEChERS, provides a self-validating system that ensures the reliability and
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defensibility of analytical data. This in-depth understanding of its properties, metabolic origin,

and application is vital for its effective implementation in food safety, environmental analysis,

and toxicology research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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